N-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-methylacetamide N-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-methylacetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC16401745
InChI: InChI=1S/C15H22N6O/c1-10-11(2)18-15-16-9-17-21(15)14(10)20-7-5-13(6-8-20)19(4)12(3)22/h9,13H,5-8H2,1-4H3
SMILES:
Molecular Formula: C15H22N6O
Molecular Weight: 302.37 g/mol

N-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-methylacetamide

CAS No.:

Cat. No.: VC16401745

Molecular Formula: C15H22N6O

Molecular Weight: 302.37 g/mol

* For research use only. Not for human or veterinary use.

N-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-methylacetamide -

Specification

Molecular Formula C15H22N6O
Molecular Weight 302.37 g/mol
IUPAC Name N-[1-(5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-yl]-N-methylacetamide
Standard InChI InChI=1S/C15H22N6O/c1-10-11(2)18-15-16-9-17-21(15)14(10)20-7-5-13(6-8-20)19(4)12(3)22/h9,13H,5-8H2,1-4H3
Standard InChI Key YWEVRRWBFVHYRV-UHFFFAOYSA-N
Canonical SMILES CC1=C(N2C(=NC=N2)N=C1C)N3CCC(CC3)N(C)C(=O)C

Introduction

Synthesis

The synthesis of such a compound typically involves multiple steps, including the formation of the triazolopyrimidine core, the introduction of the piperidine moiety, and the attachment of the N-methylacetamide group. A general approach might involve:

  • Formation of the Triazolopyrimidine Core: This could involve the reaction of appropriate precursors to form the 5,6-dimethyl- triazolo[1,5-a]pyrimidine ring system.

  • Introduction of the Piperidine Moiety: This might involve nucleophilic substitution or coupling reactions to attach the piperidine ring to the triazolopyrimidine core.

  • Attachment of N-Methylacetamide: This could be achieved through acylation reactions using appropriate reagents.

Potential Applications

Compounds with similar structures have been explored for various biological activities, including anti-inflammatory and anticancer properties. The specific biological activity of N-(1-{5,6-Dimethyl- triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-methylacetamide would depend on its ability to interact with biological targets, which could be evaluated through in vitro and in vivo studies.

Data Tables

Given the lack of specific data on this compound, the following table provides a hypothetical framework for organizing information that might be relevant:

PropertyValueMethod of Determination
Molecular FormulaC14H22N6ODeduced from components
Molecular WeightCalculated based on formula-
Melting PointNot available-
SolubilityNot available-
Biological ActivityNot evaluated-

Research Findings

Due to the absence of specific research findings on this compound, further studies would be necessary to determine its physical, chemical, and biological properties. Such studies could include spectroscopic analysis (e.g., NMR, IR), chromatographic purification, and biological assays to assess potential therapeutic applications.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator